Cas no 862728-34-5 (Benzonitrile, 5-bromo-2-hydroxy-3-nitro-)

• Product Name: Benzonitrile, 5-bromo-2-hydroxy-3-nitro-
• CAS No: 862728-34-5
• MF: C₇H₃BrN₂O₃
• MW: 243.014320611954
• CID: 1847449
• PubChem ID: 53434667
• Update Time: 2025-06-07

Benzonitrile, 5-bromo-2-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2-hydroxy-3-nitro-
• 862728-34-5
• BS-41895
• 5-BROMO-2-HYDROXY-3-NITROBENZONITRILE
• LWHWSXVTGCREDO-UHFFFAOYSA-N
• DB-413644
• MFCD02261944
• CS-0036153
• SCHEMBL3814947
• W10416
• 5-bromo-2-hydroxy-3-nitro-benzonitrile

• MDL： MFCD02261944
• Inchi： 1S/C7H3BrN2O3/c8-5-1-4(3-9)7(11)6(2-5)10(12)13/h1-2,11H
• InChI Key： LWHWSXVTGCREDO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 241.933
• Monoisotopic Mass: 241.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2
• XLogP3: 2.4

Additional information on Benzonitrile, 5-bromo-2-hydroxy-3-nitro-

Benzonitrile, 5-bromo-2-hydroxy-3-nitro- (CAS No. 862728-34-5): A Comprehensive Overview

Benzonitrile, 5-bromo-2-hydroxy-3-nitro-, identified by its Chemical Abstracts Service (CAS) number 862728-34-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex aromatic structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine atom, a hydroxyl group, and a nitro group on the benzene ring imparts distinct reactivity and potential applications in medicinal chemistry and material science.

The< strong>5-bromo substituent enhances the electrophilicity of the benzene ring, making it susceptible to nucleophilic aromatic substitution reactions. This property is particularly useful in constructing more intricate molecular frameworks, which are often required in drug development. Additionally, the< strong>2-hydroxy group introduces polarity and hydrogen bonding capabilities, influencing the compound's solubility and interactions with biological targets. The< strong>3-nitro group further increases the compound's reactivity by contributing to electron-withdrawing effects, which can modulate electronic properties and reactivity patterns.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>Benzonitrile, 5-bromo-2-hydroxy-3-nitro-. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, expanding the compound's versatility for further functionalization. This transformation opens up possibilities for designing molecules that interact with specific biological pathways, potentially leading to new treatments for infectious diseases and inflammatory conditions.

The< strong>5-bromo and< strong>2-hydroxy groups also play crucial roles in these derivations. The bromine atom can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl moieties. These reactions are pivotal in constructing complex drug scaffolds with enhanced binding affinity to biological receptors. Meanwhile, the hydroxyl group can participate in etherification or esterification reactions, further diversifying the chemical library of potential drug candidates.

Advances in computational chemistry have also facilitated the exploration of< strong>Benzonitrile, 5-bromo-2-hydroxy-3-nitro-'s interactions with biological targets. Molecular modeling studies have revealed that this compound can engage with various protein families, suggesting broad therapeutic applications. For example, preliminary simulations indicate that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. By modulating these pathways, such compounds could offer novel strategies for oncological therapies.

The synthesis of< strong>Benzonitrile, 5-bromo-2-hydroxy-3-nitro- itself presents an interesting challenge due to its multi-functionalized structure. Current methodologies involve multi-step organic transformations starting from commercially available precursors like benzonitrile. Techniques such as bromination followed by nitration and subsequent hydroxylation are commonly employed. Recent improvements in synthetic protocols have focused on enhancing yields and reducing side reactions through optimized reaction conditions and catalyst systems.

The environmental impact of producing< strong>Benzonitrile, 5-bromo-2-hydroxy-3-nitro- is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and catalytic methods are being explored to reduce reliance on traditional organic solvents. These innovations not only improve sustainability but also align with regulatory requirements aimed at minimizing environmental footprint in chemical manufacturing.

In conclusion,< strong>Benzonitrile, 5-bromo-2-hydroxy-3-nitro- (CAS No. 862728-34-5) represents a fascinating compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features enable versatile modifications that can lead to novel bioactive molecules addressing various therapeutic needs. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in the development of innovative drugs and materials.